Cas no 293764-66-6 (ethyl 2-(3-bromobenzamido)-4,5-dimethylthiophene-3-carboxylate)

• Product Name: ethyl 2-(3-bromobenzamido)-4,5-dimethylthiophene-3-carboxylate
• CAS No: 293764-66-6
• MF: C₁₆H₁₆BrNO₃S
• MW: 382.272142410278
• CID: 5843780
• PubChem ID: 603890
• Update Time: 2025-05-23

ethyl 2-(3-bromobenzamido)-4,5-dimethylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(3-bromobenzamido)-4,5-dimethylthiophene-3-carboxylate
• 3-Thiophenecarboxylic acid, 2-[(3-bromobenzoyl)amino]-4,5-dimethyl-, ethyl ester
• AKOS000562105
• ethyl 2-[(3-bromobenzoyl)amino]-4,5-dimethylthiophene-3-carboxylate
• 293764-66-6
• EU-0068066
• UNM000003591201
• Ethyl 2-[(3-bromobenzoyl)amino]-4,5-dimethyl-3-thiophenecarboxylate #
• F0866-0232
• GWFNKOGAUYQLJI-UHFFFAOYSA-N
• Ethyl 2-(3-bromobenzamido)-4,5-dimethyl-3-thiophenecarboxylate

• Inchi： 1S/C16H16BrNO3S/c1-4-21-16(20)13-9(2)10(3)22-15(13)18-14(19)11-6-5-7-12(17)8-11/h5-8H,4H2,1-3H3,(H,18,19)
• InChI Key： GWFNKOGAUYQLJI-UHFFFAOYSA-N
• SMILES： C1(NC(=O)C2=CC=CC(Br)=C2)SC(C)=C(C)C=1C(OCC)=O

Computed Properties

• Exact Mass: 381.00343g/mol
• Monoisotopic Mass: 381.00343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.465±0.06 g/cm3(Predicted)
• Boiling Point: 417.0±45.0 °C(Predicted)
• pka: 12.57±0.70(Predicted)

Additional information on ethyl 2-(3-bromobenzamido)-4,5-dimethylthiophene-3-carboxylate

Ethyl 2-(3-Bromobenzamido)-4,5-Dimethylthiophene-3-Carboxylate: A Comprehensive Overview

Ethyl 2-(3-bromobenzamido)-4,5-dimethylthiophene-3-carboxylate, with the CAS number 293764-66-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a thiophene ring substituted with ethyl groups and a bromobenzamido moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery, material synthesis, and chemical catalysis.

Recent studies have highlighted the importance of thiophene derivatives in various chemical systems. Thiophenes are known for their aromaticity and ability to participate in conjugation, which enhances their electronic properties. In the case of ethyl 2-(3-bromobenzamido)-4,5-dimethylthiophene-3-carboxylate, the thiophene ring is further modified with methyl groups at positions 4 and 5, and an ethyl carboxylate group at position 3. These substituents not only stabilize the aromatic system but also introduce additional functionality, making the compound suitable for a wide range of chemical reactions.

The bromobenzamido group attached to the thiophene ring adds another layer of complexity to this molecule. Benzamides are known for their stability and ability to form hydrogen bonds, which can be advantageous in drug design. The presence of a bromine atom further enhances the reactivity of the benzamide group, making it a potential site for substitution or coupling reactions. This makes ethyl 2-(3-bromobenzamido)-4,5-dimethylthiophene-3-carboxylate a valuable intermediate in organic synthesis.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. Researchers have explored its use in constructing heterocyclic compounds with enhanced electronic properties. For instance, recent studies have demonstrated that this compound can be used as a precursor for synthesizing novel thiadiazole derivatives, which exhibit interesting optical and electronic properties. These derivatives have potential applications in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices.

In addition to its synthetic applications, ethyl 2-(3-bromobenzamido)-4,5-dimethylthiophene-3-carboxylate has shown promise in biological systems. Preliminary studies suggest that this compound may exhibit anti-inflammatory and antioxidant properties due to its ability to scavenge free radicals. The methyl groups on the thiophene ring contribute to hydrophobicity, which may enhance its bioavailability when administered as a drug candidate.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the preparation of the thiophene derivative through cyclization reactions and subsequent functionalization with the bromobenzamido group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both academic research and industrial applications.

From an environmental perspective, ethyl 2-(3-bromobenzamido)-4,5-dimethylthiophene-3-carboxylate has been evaluated for its biodegradability and toxicity. Studies indicate that under controlled conditions, this compound undergoes slow degradation due to its stable aromatic structure. However, its toxicity profile suggests that it poses minimal risk to aquatic life when used responsibly in industrial settings.

Looking ahead, there is significant potential for further research into this compound's properties and applications. Collaborative efforts between chemists and biologists could unlock new insights into its role as a therapeutic agent or material precursor. As technology advances, novel synthesis methods may emerge that allow for even greater control over this compound's structure and functionality.

In conclusion, ethyl 2-(3-bromobenzamido)-4,5-dimethylthiophene-3-carboxylate represents a fascinating intersection of organic chemistry and materials science. Its unique structure and versatile functional groups make it an invaluable tool for researchers across multiple disciplines. With ongoing advancements in synthetic techniques and biological studies, this compound is poised to play an increasingly important role in both academic research and industrial applications.